Cas no 76420-07-0 (2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-, (R)-)

• Product Name: 2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-, (R)-
• CAS No: 76420-07-0
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD30078824
• CID: 537831
• PubChem ID: 71403551
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-, (R)-
• (4R)-4-Hydroxy-2-(hydroxymethyl)cyclopent-2-en-1-one
• (R)-4-Hydroxy-2-(hydroxymethyl)-2-cyclopenten-1-one
• DTXSID50824450
• H1721
• MFCD30078824
• 76420-07-0

• MDL： MFCD30078824
• Inchi： 1S/C6H8O3/c7-3-4-1-5(8)2-6(4)9/h1,5,7-8H,2-3H2/t5-/m0/s1
• InChI Key： SAXYYSFDXQHLOD-YFKPBYRVSA-N
• SMILES： O[C@H]1C=C(CO)C(C1)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• λmax: 222(EtOH)(lit.)

2-Cyclopenten-1-one, 4-hydroxy-2-(hydroxymethyl)-, (R)- Security Information

• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols